Cas no 182344-70-3 (tert-butyl 5-bromoindole-1-carboxylate)

• Product Name: tert-butyl 5-bromoindole-1-carboxylate
• CAS No: 182344-70-3
• MF: C₁₃H₁₄BrNO₂
• MW: 296.159762859344
• MDL: MFCD02090067
• CID: 66205
• PubChem ID: 2728482
• Update Time: 2025-04-18

tert-butyl 5-bromoindole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 5-bromo-1H-indole-1-carboxylate
• tert-Butyl 5-bromoindole-1-carboxylate
• 1-BOC-5-bromoindole
• 5-Bromo-1-tert-butoxycarbonylindole
• N-Boc-5-bromoindole
• 5-Bromo-1-(t-Butoxycarbonyl)-1H-indole
• 5-BROMO-1-(TERT-BUTOXYCARBONYL)-1H-INDOLE
• 1H-INDOLE-1-CARBOXYLIC ACID, 5-BROMO-, 1,1-DIMETHYLETHYL ESTER
• 5-BROMO-INDOLE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• tert-butyl 5-bromoindolecarboxylate
• PubChem7934
• Maybridge3_005555
• KSC200K5P
• PBWDRTGTQIXVBR-UHFFFAOYSA-N
• HMS1446M11
• 5-BROMO-N
• MFCD02090067
• FT-0654007
• TERT-BUTYL5-BROMOINDOLE-1-CARBOXYLATE
• AB8578
• BRD-K64042071-001-01-2
• TS-01076
• tert-butyl 5-bromo-1H-indol-1-carboxylate
• tert-Butyl5-bromo-1H-indole-1-carboxylate
• tert-butyl 5-bromo-indole-1-carboxylate
• t-Butyl 5-bromo-1H-indole-1-carboxylate
• AB10685
• 1-Boc-5-bromo-1H-indole
• IDI1_016942
• N-Boc-5-bromoindole, 97%
• 1-(t-butoxycarbonyl)-5-bromoindole
• 182344-70-3
• EN300-212807
• AKOS015837005
• SY104480
• SR-01000643634-1
• tert-butyl 5-bromoindol-1-carboxylate
• tert-butyl-5-bromoindole-1-carboxylate
• J-011668
• SCHEMBL265019
• A812688
• CCG-54542
• DTXSID90369512
• HY-W021597
• CS-0041116
• tert-butyl 5-bromoindole-1-carboxylate

• MDL： MFCD02090067
• Inchi： 1S/C13H14BrNO2/c1-13(2,3)17-12(16)15-7-6-9-8-10(14)4-5-11(9)15/h4-8H,1-3H3
• InChI Key： PBWDRTGTQIXVBR-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C=CN2C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 295.02100
• Monoisotopic Mass: 295.021
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4
• Topological Polar Surface Area: 31.2

Experimental Properties

• Color/Form: Not determined
• Density: 1.37
• Melting Point: 56-57 °C (lit.)
• Boiling Point: 367.9°C at 760 mmHg
• Flash Point: 176.3°C
• Refractive Index: 1.576
• PSA: 31.23000
• LogP: 4.18700
• Solubility: Not determined

tert-butyl 5-bromoindole-1-carboxylate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,2-8°C
• Risk Phrases：R36/37/38
• Safety Term：S26;S36